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Compound of Interest

Compound Name: 4'-Bromo-3-chloropropiophenone

Cat. No.: B1266078

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological and safety data for
4'-Bromo-3-chloropropiophenone. It is intended for informational purposes for a scientific
audience and is not a substitute for a comprehensive risk assessment. Significant data gaps
exist in the public domain regarding the detailed toxicology of this compound.

Chemical and Physical Properties

4'-Bromo-3-chloropropiophenone is a halogenated propiophenone derivative.[1] Key
identifying information is provided in the table below.
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Property Value Source
CAS Number 31736-73-9 [1]
Molecular Formula CoHsBrClO [2]
Molecular Weight 247.52 g/mol [2]

1-(4-bromophenyl)-3-
IUPAC Name [3]
chloropropan-1-one

4-Bromo-beta-

chloropropiophenone, 1-(4-
Synonyms [2]

Bromophenyl)-3-chloro-1-

propanone

Light yellow to light brown
Appearance .
crystalline powder

Melting Point 54-59 °C [1]

Hazard Identification and Classification

Based on notifications to the European Chemicals Agency (ECHA) Classification and Labelling
(C&L) Inventory, 4'-Bromo-3-chloropropiophenone has a harmonized classification as a
substance that causes skin and eye irritation and may cause respiratory irritation.[3][4]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2 o
irritation
Specific Target Organ Toxicity ) o H335: May cause respiratory
] 3 (Respiratory tract irritation) o
(Single Exposure) irritation

Signal Word: Warning[1][3]
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Hazard Pictogram:

laalt text

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the ECHA C&L Inventory and supplier Safety Data Sheets (SDS).[3] Key recommendations
include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves,
clothing, and eye/face protection.[3]

Toxicological Data Summary

A thorough review of publicly available scientific literature and regulatory databases reveals a
significant lack of specific toxicological studies for 4'-Bromo-3-chloropropiophenone. No
quantitative data from acute, sub-chronic, chronic, reproductive, or carcinogenicity studies were
found for this specific chemical.

Acute Toxicity

No dedicated acute toxicity studies (e.g., LD50 or LC50 data) for 4'-Bromo-3-
chloropropiophenone were identified. The primary hazards are considered to be irritation to
the skin, eyes, and respiratory system upon direct contact.[3]

Genotoxicity

No direct studies on the genotoxicity of 4'-Bromo-3-chloropropiophenone have been found.
However, a study on the structurally similar compound, 2-Bromo-3'-chloropropiophenone
(BCP), an impurity of the drug bupropion, has demonstrated genotoxic potential.[5][6][7]

The study on BCP found that it is:
e Mutagenic in the Ames test with S9 metabolic activation.[5][6][7]
o Clastogenic and Aneugenic in an in vitro micronucleus assay.[5][6][7]

o The genotoxicity appears to be mediated by the generation of reactive oxygen species
(ROS).[5][6][7]
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It is crucial to note that these findings for BCP do not definitively apply to 4'-Bromo-3-
chloropropiophenone, but they highlight a potential area of concern that warrants further
investigation.

Other Toxicological Endpoints

There is no available data on the chronic, reproductive, developmental, or carcinogenic effects
of 4'-Bromo-3-chloropropiophenone.

Experimental Protocols

Due to the absence of published toxicological studies for 4'-Bromo-3-chloropropiophenone,
no detailed experimental protocols can be provided. For researchers planning to conduct
toxicological assessments, standard OECD guidelines for the relevant endpoints (e.g., OECD
404 for dermal irritation, OECD 405 for eye irritation, OECD 471 for bacterial reverse mutation
test) should be followed.

Potential Metabolic Pathways and Signaling

The metabolic fate of 4'-Bromo-3-chloropropiophenone has not been experimentally
determined. However, based on the metabolism of other halogenated aromatic compounds, a
hypothetical metabolic activation pathway can be proposed. This would likely involve
cytochrome P450-mediated oxidation, potentially leading to the formation of reactive
intermediates.

The genotoxicity of the related compound 2-Bromo-3'-chloropropiophenone is linked to the
production of reactive oxygen species (ROS).[5][6][7] A simplified, hypothetical workflow for
investigating the genotoxic potential of a compound like 4'-Bromo-3-chloropropiophenone is
presented below.
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In Vitro Genotoxicity Assessment Workflow
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(Bacterial Mutagenicity)

Click to download full resolution via product page
Caption: Hypothetical workflow for in vitro genotoxicity assessment.

The following diagram illustrates a generalized signaling pathway for cellular damage induced
by reactive oxygen species (ROS), which has been implicated in the toxicity of a structurally
related compound.
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Postulated ROS-Mediated Toxicity Pathway
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Caption: Generalized pathway of ROS-induced cellular damage.

Conclusion and Data Gaps

The available data for 4'-Bromo-3-chloropropiophenone is limited to hazard identification,
indicating it is a skin, eye, and respiratory irritant. There is a significant lack of quantitative
toxicological data, including acute toxicity, genotoxicity, and long-term effects. The genotoxicity
of the structurally related compound 2-Bromo-3'-chloropropiophenone suggests a potential for
similar hazards with 4'-Bromo-3-chloropropiophenone, but this requires experimental
confirmation.

For a comprehensive understanding of the toxicological profile of 4'-Bromo-3-
chloropropiophenone, the following studies are recommended:
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In vitro genotoxicity battery (Ames test, micronucleus assay).

Acute toxicity studies (oral, dermal, inhalation).

Repeated dose toxicity studies.

Toxicokinetic and metabolism studies.

Researchers and drug development professionals should handle this compound with
appropriate caution, adhering to the safety measures outlined in the available safety data
sheets, and be aware of the existing data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4)R-3-F X AFfR 95% | Sigma-Aldrich [sigmaaldrich.com]

2. 4'-Bromo-3-chloropropiophenone - SRIRAMCHEM [sriramchem.com]

3. 4'-Bromo-3-chloropropiophenone | COH8BrCIO | CID 95790 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. Substance Information - ECHA [echa.europa.eu]

e 5. Genotoxicity of 2-bromo-3'-chloropropiophenone - PubMed [pubmed.ncbi.nim.nih.gov]
¢ 6. researchgate.net [researchgate.net]

e 7. Genotoxicity of 2-bromo-3'-chloropropiophenone (Journal Article) | OSTI.GOV [osti.gov]

 To cite this document: BenchChem. [Technical Guide: Toxicological and Safety Profile of 4'-
Bromo-3-chloropropiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266078#toxicological-and-safety-data-for-4-bromo-
3-chloropropiophenone]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1266078?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/545414
https://sriramchem.com/product/4-bromo-3-chloropropiophenone/
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromo-3-chloropropiophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromo-3-chloropropiophenone
https://echa.europa.eu/substance-information/-/substanceinfo/100.150.619
https://pubmed.ncbi.nlm.nih.gov/23628427/
https://www.researchgate.net/publication/236580236_Genotoxicity_of_2-Bromo-3'-chloropropiophenone
https://www.osti.gov/biblio/22285342
https://www.benchchem.com/product/b1266078#toxicological-and-safety-data-for-4-bromo-3-chloropropiophenone
https://www.benchchem.com/product/b1266078#toxicological-and-safety-data-for-4-bromo-3-chloropropiophenone
https://www.benchchem.com/product/b1266078#toxicological-and-safety-data-for-4-bromo-3-chloropropiophenone
https://www.benchchem.com/product/b1266078#toxicological-and-safety-data-for-4-bromo-3-chloropropiophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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